Cas no 2680533-22-4 (6-Imino-5,5-dimethyloxan-2-one)
6-Imino-5,5-dimethyloxan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2680533-22-4
- 6-imino-5,5-dimethyloxan-2-one
- EN300-28311640
- 6-Imino-5,5-dimethyloxan-2-one
-
- MDL: MFCD34185997
- Inchi: 1S/C7H11NO2/c1-7(2)4-3-5(9)10-6(7)8/h8H,3-4H2,1-2H3
- InChI Key: KBAXGUHWYCFNIT-UHFFFAOYSA-N
- SMILES: O1C(CCC(C1=N)(C)C)=O
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.2Ų
6-Imino-5,5-dimethyloxan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28311640-1g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95% | 1g |
$871.0 | 2023-09-07 | |
| Enamine | EN300-28311640-5g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95% | 5g |
$2525.0 | 2023-09-07 | |
| Enamine | EN300-28311640-10g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95% | 10g |
$3746.0 | 2023-09-07 | |
| Enamine | EN300-28311640-0.05g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-28311640-0.1g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-28311640-0.25g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-28311640-0.5g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-28311640-1.0g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28311640-2.5g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28311640-5.0g |
6-imino-5,5-dimethyloxan-2-one |
2680533-22-4 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 |
6-Imino-5,5-dimethyloxan-2-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 6-Imino-5,5-dimethyloxan-2-one
Introduction to 6-Imino-5,5-dimethyloxan-2-one (CAS No. 2680533-22-4)
6-Imino-5,5-dimethyloxan-2-one is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2680533-22-4, features a combination of nitrogen and oxygen atoms within a cyclooxane ring, making it a versatile intermediate for synthesizing various biologically active molecules. The presence of an imino group (-C=N-) and two methyl groups at the 5-position of the oxan ring contributes to its reactivity and potential applications in medicinal chemistry.
The structural motif of 6-Imino-5,5-dimethyloxan-2-one positions it as a valuable building block for the development of novel therapeutic agents. Its oxan ring, a four-membered ether-like structure, is known for its stability and ability to adopt chair conformations, which can influence the electronic and steric properties of attached functional groups. The imino group further enhances its utility by serving as a nucleophilic or electrophilic center, depending on reaction conditions, allowing for diverse chemical modifications.
In recent years, there has been growing interest in the synthesis and application of 6-Imino-5,5-dimethyloxan-2-one due to its potential role in drug discovery. Researchers have explored its derivatives as intermediates for constructing more complex molecules with pharmacological relevance. For instance, modifications of the imino group have led to the development of compounds with antimicrobial and anti-inflammatory properties. The dimethyl substitution at the 5-position not only stabilizes the ring but also provides a handle for further functionalization, enabling the creation of libraries of analogs for high-throughput screening.
One of the most compelling aspects of 6-Imino-5,5-dimethyloxan-2-one is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. By incorporating the 6-Imino-5,5-dimethyloxan-2-one core into kinase inhibitors, researchers aim to develop more selective and potent therapeutic agents. Preliminary studies have shown that derivatives of this compound can interact with specific kinase domains, modulating their activity and potentially treating conditions such as cancer and autoimmune disorders.
The synthesis of 6-Imino-5,5-dimethyloxan-2-one itself is an area of active investigation. Traditional methods often involve multi-step reactions starting from readily available precursors such as epoxides or ketones. Advances in catalytic processes have enabled more efficient routes to this compound, reducing the number of synthetic steps and improving yields. For example, transition metal-catalyzed reactions have been employed to construct the oxan ring with high precision, while protecting group strategies have been refined to ensure regioselectivity during functionalization.
The pharmacological profile of 6-Imino-5,5-dimethyloxan-2-one has been studied in various model systems. In vitro assays have demonstrated its ability to inhibit certain enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme activity. Additionally, cell-based assays have shown promising results in terms of cytotoxicity against cancer cell lines. These findings underscore its potential as a lead compound or intermediate in drug development pipelines.
Recent research has also explored the role of 6-Imino-5,5-dimethyloxan-2-one in material science applications beyond pharmaceuticals. Its unique structural features make it an attractive candidate for designing polymers with specialized properties. For instance, polymers incorporating this unit may exhibit enhanced thermal stability or biodegradability due to the presence of heteroatoms in their backbone. Such materials could find applications in coatings, adhesives, or even biomedicine.
The future directions for research on 6-Imino-5,5-dimethyloxan-2-one are multifaceted. Continued exploration of its derivatives will likely uncover new biological activities and therapeutic applications. Additionally, computational methods such as molecular modeling and quantum chemistry can provide deeper insights into its reactivity and interactions with biological targets. These computational approaches can guide experimental design and accelerate the discovery process.
In conclusion,6-Imino-5,5-dimethyloxan-2-one (CAS No. 2680533-22-4) is a structurally intriguing compound with broad potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and pharmacologists alike. As research progresses,this molecule is poised to play an increasingly important role in drug discovery,material science,and other areas where innovative chemical solutions are needed.
2680533-22-4 (6-Imino-5,5-dimethyloxan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)